Cas no 76507-15-8 (Phenol, 4-(2-amino-1H-imidazol-4-yl)-)

• Product Name: Phenol, 4-(2-amino-1H-imidazol-4-yl)-
• CAS No: 76507-15-8
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 1780247
• PubChem ID: 12733695
• Update Time: 2025-04-21

Phenol, 4-(2-amino-1H-imidazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(2-amino-1H-imidazol-4-yl)-
• 76507-15-8
• EN300-1763632
• SCHEMBL18130901
• 4-(2-amino-1H-imidazol-5-yl)phenol

• Inchi： 1S/C9H9N3O/c10-9-11-5-8(12-9)6-1-3-7(13)4-2-6/h1-5,13H,(H3,10,11,12)
• InChI Key： USAXOSXDQLESSR-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C1=CN=C(N)N1

Computed Properties

• Exact Mass: 175.074561919g/mol
• Monoisotopic Mass: 175.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 74.9Ų